Cas no 1119089-56-3 (6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine)

• Product Name: 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine
• CAS No: 1119089-56-3
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD31613731
• CID: 4783761
• Update Time: 2025-07-17

6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(3-isopropoxyphenyl)-5-methylpyridin-3-amine
• 5-methyl-6-(3-propan-2-yloxyphenyl)pyridin-3-amine
• 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine

• MDL： MFCD31613731
• Inchi： 1S/C15H18N2O/c1-10(2)18-14-6-4-5-12(8-14)15-11(3)7-13(16)9-17-15/h4-10H,16H2,1-3H3
• InChI Key： LEHGFBNJIYUXIF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)C1C(C)=CC(=CN=1)N)C(C)C

Computed Properties

• Exact Mass: 242.141913202 g/mol
• Monoisotopic Mass: 242.141913202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.1
• Molecular Weight: 242.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine

6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine: A Comprehensive Overview of CAS No. 1119089-56-3

6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine (CAS No. 1119089-56-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and recent research advancements related to 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine.

Chemical Structure and Properties

The molecular formula of 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine is C₁₇H₂₂N₂O, with a molecular weight of 274.37 g/mol. The compound features a pyridine ring substituted with a methyl group at the 5-position and an isopropoxyphenyl group at the 6-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile in various chemical reactions and biological interactions.

The solubility of 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine in water is limited, but it exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is advantageous for its use in biological assays and pharmaceutical formulations. Additionally, the compound is stable under standard laboratory conditions, facilitating its storage and handling.

Biological Activities and Mechanisms of Action

6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of the key mechanisms by which this compound exerts its effects is through modulation of neurotransmitter systems. Research has shown that 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine can interact with serotonin receptors, specifically the 5-HT_2A receptor, which plays a crucial role in mood regulation and cognitive function.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated that 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine exhibits potent anti-depressant and anxiolytic effects in animal models. The compound was found to enhance serotonin levels in the brain, leading to improved mood and reduced anxiety. These findings suggest that 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine could be a promising candidate for the development of new treatments for depression and anxiety disorders.

Beyond its effects on neurotransmitter systems, 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine has also shown potential as an anti-cancer agent. Studies have indicated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, research published in Cancer Research demonstrated that 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine can inhibit the activation of Akt/mTOR signaling, a pathway frequently dysregulated in various types of cancer.

Clinical Applications and Future Directions

The promising preclinical data on 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine have paved the way for further clinical investigations. Several phase I clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to its potential as a standalone therapeutic agent, 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine may also be used in combination with other drugs to enhance treatment outcomes. For example, studies have shown that combining this compound with standard anti-depressant medications can lead to synergistic effects, potentially reducing the required dosage and minimizing side effects.

The future directions for research on 6-(3-Isopropoxyphenyl)-5-methylpyridin-3-amine include exploring its mechanism of action at a molecular level, optimizing its pharmacokinetic properties for better bioavailability, and conducting larger-scale clinical trials to confirm its efficacy and safety profile. Additionally, efforts are underway to develop novel derivatives of this compound with enhanced therapeutic properties.

Synthesis and Production

The synthesis of 6-(3-isopropoxyphenyl)-5-methylpyridin-3-amine involves a multi-step process that combines organic synthesis techniques with advanced purification methods. One common synthetic route involves the condensation of 2-chloroacetophenone with isopropanol to form 2-chloroacetophenone O-isopropyl ether, followed by reaction with 4-aminoacetophenone to yield the desired product. This synthetic pathway has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The production of large quantities of 6-(3-isopropoxyphenyl)-5-methylpyridin-3-amine strong > requires strict quality control measures to ensure consistency and compliance with regulatory standards. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) are employed to monitor purity levels throughout the production process.

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